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Compound of Interest

Compound Name: (R)-GSK-3685032

Cat. No.: B15359747

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of (R)-GSK-3685032,
a potent and selective DNA methyltransferase 1 (DNMT1) inhibitor, on the human acute
myeloid leukemia (AML) cell line, MV4-11. Detailed protocols for key experiments are provided
to enable replication and further investigation.

Introduction

(R)-GSK-3685032 is a first-in-class, reversible, and non-covalent inhibitor of DNMT1.[1][2] Its
high selectivity for DNMT1 over other DNA methyltransferases like DNMT3A and DNMT3B
makes it a valuable tool for studying the specific roles of maintenance methylation in cancer
biology.[3][4] The MV4-11 cell line, derived from a patient with AML, is characterized by a FLT3
internal tandem duplication (ITD) mutation and is widely used as a model for this leukemia
subtype.[5] Treatment of MV4-11 cells with (R)-GSK-3685032 leads to DNA hypomethylation,
transcriptional activation of silenced genes, and ultimately, inhibition of cancer cell growth.[1][3]

[6]

Mechanism of Action

(R)-GSK-3685032 functions by selectively binding to the active site of DNMT1, preventing it
from methylating newly synthesized DNA strands during replication.[3] This leads to a passive
loss of DNA methylation over successive cell divisions, resulting in the re-expression of tumor
suppressor and immune-related genes that were epigenetically silenced.[1][4][6]
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Cellular Effects of (R)-GSK-3685032 in MV4-11 Cells
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Cell Viability Assay Workflow

Start: MV4-11 Cell Culture

[Seed cells in 96-well plate]

Treat with (R)-GSK-3685032
(various concentrations)

[Incubate for 1-6 days]

Add MTS/MTT reagent

Incubate (1-4 hours)

Measure absorbance

Analyze data (IC50)

Western Blotting Workflow

Start: MV4-11 Cell Culture

[Treat with (R)-GSK-3685032]
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qRT-PCR Workflow for Gene Expression

Start: MV4-11 Cell Culture

(Treat with (R)-GSK-3685032)

(RNA Extraction)

cDNA Synthesis
(Reverse Transcription)

Quantitative PCR with
SYBR Green or TagMan

Analyze Data (AACt method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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